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Compound of Interest

Compound Name: Liarozole

CAS No.: 171849-18-6

Cat. No.: B15543429

Get Quote

For researchers, scientists, and drug development professionals, this guide offers an in-depth

comparison of Liarozole and Talarozole, two prominent Retinoic Acid Metabolism Blocking

Agents (RAMBAs). This document synthesizes experimental data to objectively evaluate their

performance, provides detailed experimental methodologies, and visualizes key biological

pathways and workflows.

At the core of their therapeutic potential, both Liarozole and Talarozole act by inhibiting the

cytochrome P450 family 26 (CYP26) enzymes. These enzymes are crucial for the catabolism

of all-trans-retinoic acid (atRA), a vital signaling molecule derived from vitamin A that regulates

cell growth, differentiation, and apoptosis. By blocking CYP26, these RAMBAs increase the

endogenous levels of atRA in tissues, offering a therapeutic strategy for various conditions,

including dermatological disorders and cancer.

Performance Comparison: Potency and Selectivity
Experimental data consistently demonstrates that Talarozole is a more potent and selective

inhibitor of CYP26 enzymes than Liarozole. This enhanced selectivity may translate to a more

favorable safety profile with fewer off-target effects.
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Compound CYP26A1 IC50 CYP26B1 IC50 Reference

Talarozole 4-5 nM 0.46 nM [1]

Liarozole ~3 µM (3000 nM)
Data not consistently

reported
[2]

As illustrated in the table, Talarozole exhibits significantly lower half-maximal inhibitory

concentrations (IC50) for both CYP26A1 and CYP26B1, indicating substantially higher potency

compared to Liarozole.

Furthermore, the selectivity of these compounds against other cytochrome P450 enzymes is a

critical factor in their pharmacological profile. Off-target inhibition can lead to unintended drug-

drug interactions and adverse effects.

Compound
Selectivity for CYP26 vs.
other CYPs (e.g., CYP17,
CYP19)

Reference

Talarozole
>300-fold greater selectivity for

CYP26A1
[2]

Liarozole

Less selective, also inhibits

other CYPs involved in

steroidogenesis

[2]

Signaling Pathway of Retinoic Acid Metabolism and
RAMBA Intervention
The mechanism of action of Liarozole and Talarozole is centered on the retinoic acid signaling

pathway. The following diagram illustrates the key components of this pathway and the point of

intervention for these RAMBAs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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